Cas no 1286722-18-6 (2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 1286722-18-6
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5799004
• Update Time: 2025-07-10

2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C20H20N4O3S/c1-13-4-3-5-16-18(13)22-19(28-16)21-17(25)12-23-10-11-24(20(23)26)14-6-8-15(27-2)9-7-14/h3-9H,10-12H2,1-2H3,(H,21,22,25)
• InChI Key： SMUZIJLFSKFKRD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC=C2S1)(=O)CN1C(=O)N(C2=CC=C(OC)C=C2)CC1

Additional information on 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1286722-18-6 and Product Name: 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

Compound with the CAS number 1286722-18-6 and the product name 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including imidazolidinone and benzothiazole, suggests a rich chemical diversity that could be leveraged for developing novel therapeutic agents.

The molecular framework of this compound is notable for its combination of a 4-methoxyphenyl group and a 4-methyl-1,3-benzothiazol-2-yl moiety, which are both well-documented in the literature for their pharmacological properties. The acetamide functional group further enhances its versatility, allowing for potential modifications that could optimize its biological activity. Such structural features are often explored in the design of compounds targeting various disease pathways, particularly in oncology and inflammatory disorders.

Recent research in the field of heterocyclic chemistry has highlighted the importance of imidazolidinone derivatives in medicinal chemistry. These compounds have shown promise as scaffolds for small-molecule drugs due to their ability to interact with biological targets in multiple ways. The specific arrangement of atoms in this compound’s structure may contribute to its binding affinity for certain enzymes or receptors, making it a valuable candidate for further investigation.

The benzothiazole ring system, another key feature of this compound, is widely recognized for its pharmacological significance. Benzothiazole derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a 4-methyl substituent at the 1-position of the benzothiazole ring may enhance its solubility and bioavailability, which are critical factors in drug development.

In the context of current pharmaceutical research, there is growing interest in developing compounds that can modulate protein-protein interactions (PPIs). The complex architecture of this compound may enable it to disrupt or stabilize PPIs relevant to diseases such as cancer and neurodegeneration. Preliminary studies suggest that similar derivatives have shown potential in inhibiting key enzymes involved in cell proliferation and survival pathways.

The 4-methoxyphenyl group in this molecule adds another layer of complexity and potential functionality. Methoxy-substituted aromatic rings are frequently employed in drug design due to their ability to influence electronic properties and metabolic stability. The methoxy group may also serve as a site for further chemical modification, allowing researchers to fine-tune the compound’s pharmacokinetic profile.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps that showcase advanced organic transformations. The formation of the imidazolidinone ring requires careful control of reaction conditions to ensure high yield and purity. Similarly, the introduction of the acetamide moiety necessitates precise functional group transformations. These synthetic challenges highlight the compound’s complexity but also underscore its synthetic elegance.

Current advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies can predict how this compound might interact with biological targets based on its three-dimensional structure. Such simulations are increasingly integral to drug discovery pipelines, allowing researchers to prioritize promising candidates like this one for experimental validation.

The broader implications of this compound extend beyond individual therapeutic applications. Its unique structural features make it a valuable tool for studying fundamental aspects of drug-receptor interactions. By understanding how this molecule binds to its targets, scientists can gain insights into broader principles that may apply to other drug candidates.

In conclusion, compound with CAS no. 1286722-18-6 and product name 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its intricate design incorporates multiple pharmacophoric elements that are ripe for exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a crucial role in advancing medical science.